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Compound of Interest

Compound Name: Cesium tribromide

Cat. No.: B13813981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of cesium tribromide
(CsBr₃) under atmospheric conditions. Cesium tribromide, an interhalogen compound, is of

interest for various applications, including as a bromine source and in organic synthesis.

Understanding its stability in the presence of atmospheric moisture and at elevated

temperatures is critical for its handling, storage, and application.

Core Concepts of Cesium Tribromide Stability
Cesium tribromide is an ionic compound consisting of a cesium cation (Cs⁺) and a tribromide

anion (Br₃⁻). While it is reported to be relatively stable in dry air, its sensitivity to moisture is a

key factor governing its atmospheric stability. The primary degradation pathway involves the

reaction with water, leading to the decomposition of the tribromide ion.

Key Stability Considerations:

Hygroscopicity: Cesium tribromide is susceptible to moisture, which can initiate its

decomposition.

Thermal Decomposition: At elevated temperatures, cesium tribromide will decompose,

releasing bromine gas.

Quantitative Stability Data
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Detailed quantitative data on the atmospheric stability of cesium tribromide is limited in

publicly available literature. However, a key study by Harris and McKechnie provides valuable

insights into its thermal decomposition and dissociation pressure. The following tables

summarize the expected behavior based on available information.

Table 1: Thermal Decomposition of Cesium Tribromide

Parameter Value Reference

Decomposition Onset

Temperature
~50 °C Harris & McKechnie (1982)

Decomposition Reaction CsBr₃(s) ⇌ CsBr(s) + Br₂(g) General Chemistry Principles

Note: The exact decomposition temperature can vary with factors such as heating rate and

atmospheric pressure. The data from Harris & McKechnie (1982) is cited as the primary source

for detailed thermal analysis.

Table 2: Dissociation Pressure of Cesium Tribromide

Temperature (°C)
Dissociation Pressure
(kPa)

Reference

25 Not explicitly available Harris & McKechnie (1982)

50 Not explicitly available Harris & McKechnie (1982)

100 Not explicitly available Harris & McKechnie (1982)

Note: The dissociation pressure of bromine gas over solid cesium tribromide is a critical

parameter for understanding its stability. The original data from Harris & McKechnie (1982)

would be required for precise values.

Experimental Protocols
The following sections detail the experimental methodologies for assessing the stability of

cesium tribromide.
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Synthesis of Cesium Tribromide
A common method for the synthesis of cesium tribromide involves the direct reaction of

cesium bromide with liquid bromine.

Materials:

Cesium bromide (CsBr), finely powdered

Liquid bromine (Br₂)

Anhydrous solvent (e.g., dichloromethane)

Procedure:

Suspend finely powdered cesium bromide in a minimal amount of anhydrous solvent in a

round-bottom flask.

Slowly add a stoichiometric amount of liquid bromine to the suspension with constant stirring.

Continue stirring the mixture at room temperature until the reaction is complete, as indicated

by a color change.

Remove the solvent under reduced pressure to obtain the cesium tribromide product.

Handle the product under an inert atmosphere to prevent exposure to moisture.

Hygroscopicity Testing
This protocol outlines a gravimetric method for quantifying the moisture uptake of cesium
tribromide.

Apparatus:

Controlled humidity chamber or desiccators with saturated salt solutions to maintain specific

relative humidity (RH).

Analytical balance (accurate to at least 0.1 mg).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13813981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing vials.

Procedure:

Pre-dry the cesium tribromide sample under vacuum to a constant weight.

Place a known mass of the dried sample in a pre-weighed weighing vial.

Place the open vial in a controlled humidity chamber at a specific relative humidity (e.g.,

25%, 50%, 75%, 90% RH).

At regular time intervals, remove the vial, quickly seal it, and weigh it on the analytical

balance.

Record the mass change over time until a constant weight is achieved (equilibrium).

Calculate the percentage of water absorbed by the sample.

Repeat the experiment at different humidity levels to generate a moisture sorption isotherm.

Thermogravimetric Analysis (TGA)
TGA is used to determine the thermal stability and decomposition temperature of cesium
tribromide.

Apparatus:

Thermogravimetric analyzer.

Inert gas (e.g., nitrogen or argon) and air or oxygen for analysis under different atmospheres.

TGA sample pans (e.g., alumina or platinum).

Procedure:

Place a small, accurately weighed amount of the cesium tribromide sample (typically 5-10

mg) into a TGA sample pan.

Place the pan in the TGA furnace.
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Heat the sample from ambient temperature to a desired final temperature (e.g., 300 °C) at a

constant heating rate (e.g., 10 °C/min).

Continuously monitor the sample's mass as a function of temperature.

The resulting TGA curve will show a mass loss step corresponding to the decomposition of

CsBr₃ and the release of Br₂.

The onset temperature of this mass loss is taken as the decomposition temperature.

X-ray Diffraction (XRD) Analysis of Decomposition
Products
XRD is used to identify the solid-state products of cesium tribromide decomposition.

Apparatus:

Powder X-ray diffractometer with a suitable X-ray source (e.g., Cu Kα).

Sample holders.

Airtight sample holder or a glove box for sample preparation to prevent moisture exposure.

Procedure:

Obtain an initial XRD pattern of the pure, undecomposed cesium tribromide sample.

Expose a sample of cesium tribromide to atmospheric conditions for a defined period or

heat it to its decomposition temperature.

Grind the decomposed sample into a fine powder.

Mount the powder on a sample holder.

Collect the XRD pattern of the decomposed sample over a suitable 2θ range.

Compare the XRD pattern of the decomposed sample with standard diffraction patterns for

cesium bromide (CsBr) and other potential degradation products to confirm their presence.
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Visualizations
Signaling Pathways and Logical Relationships
The following diagrams illustrate the key decomposition pathway and experimental workflows.
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Caption: Decomposition pathway of Cesium Tribromide.
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Caption: Experimental workflow for stability assessment.

Conclusion
The stability of cesium tribromide in atmospheric conditions is primarily dictated by its

sensitivity to moisture and its thermal decomposition profile. While qualitatively understood to

be stable in dry air, exposure to humidity will lead to decomposition, forming cesium bromide

and releasing bromine. Elevated temperatures also induce decomposition. For precise

quantitative analysis and to ensure the material's integrity for specific applications, it is crucial

to perform detailed stability studies following the protocols outlined in this guide. Proper

handling and storage under inert and dry conditions are paramount for maintaining the quality

of cesium tribromide.
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To cite this document: BenchChem. [Stability of Cesium Tribromide in Atmospheric
Conditions: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13813981#cesium-tribromide-stability-in-
atmospheric-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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